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Introduction

Sulesomab, a Fab' fragment of a murine monoclonal antibody, is a diagnostic imaging agent
designed for the localization of infection and inflammation. When radiolabeled with technetium-
99m (°°™Tc), as 2°"Tc-Sulesomab (trade name: LeukoScan), it serves as a valuable tool in
nuclear medicine for the scintigraphic imaging of osteomyelitis, particularly in challenging cases
such as diabetic foot ulcers.[1][2][3] These application notes provide a comprehensive overview
of the principles, protocols, and performance data related to the use of Sulesomab for imaging
osteomyelitis.

Mechanism of Action

Sulesomab targets the carcinoembryonic antigen-related cell adhesion molecule 6
(CEACAMSG), also known as non-specific cross-reacting antigen-90 (NCA-90), which is
expressed on the surface of granulocytes.[1][3] Following intravenous administration, °°™Tc-
Sulesomab binds to these granulocytes. In the presence of an infection, such as osteomyelitis,
large numbers of granulocytes accumulate at the site of inflammation. The radiolabeled
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antibody, now bound to these granulocytes, allows for the visualization of these infection sites
using a gamma camera.[3]

While the primary mechanism is understood to be the in vivo labeling of granulocytes, there is
ongoing discussion regarding the precise localization process.[1][4] It is hypothesized that
Sulesomab may bind to both circulating granulocytes that then migrate to the infection site, as
well as to granulocytes that have already extravasated into the inflamed tissue.[1][4] Increased
vascular permeability at the site of inflammation may also contribute to the accumulation of the
radiolabeled antibody fragment.[1]
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Figure 1: Mechanism of ™ Tc-Sulesomab localization in osteomyelitis.

Quantitative Data Summary

The diagnostic performance of °®°™Tc-Sulesomab in osteomyelitis has been evaluated in
several clinical studies. The following tables summarize the reported sensitivity, specificity, and
accuracy from various publications.

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1169531/docs?utm_src=pdf-body-img#application-notes-and-protocols-sulesomab-for-osteomyelitis-imaging
https://www.benchchem.com/product/b1169531/docs?utm_src=pdf-body#application-notes-and-protocols-sulesomab-for-osteomyelitis-imaging
https://www.benchchem.com/product/b1169531/docs?utm_src=pdf-body#application-notes-and-protocols-sulesomab-for-osteomyelitis-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Study

_ Sensitivity (%) Specificity (%) Accuracy (%) Reference
Population

Diabetic Foot
91 56 80 [2][5]
Ulcers

Diabetic Foot
Ulcers (vs. WBC 92 - - [2][5]

scans)

Long Bone
N 75 95 87 [6]
Osteomyelitis

Avrticular
Prosthesis 80 89 87 [6]
Infection

Combat-Related
Musculoskeletal 72 88 78 [7]

Infections

Soft Tissue
) 88 86 87 [8]
Infections

Prosthetic Joint

Infection

_ 100 20 - [9]
(isolated

Sulesomab)

Prosthetic Joint

Infection (with 100 - 9]

nanocolloid)
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Comparison
with Other .
] Sulesomab Comparator Metric Reference

Imaging
Modalities
Diabetic Foot 79% (WBC o

92% Sensitivity [2][5]
Ulcers Scan)
Diabetic Foot 62% o

90% ) Sensitivity [2][5]
Ulcers (Radiography)
Diabetic Foot 21% (Bone .

50% Specificity [2][5]
Ulcers Scan)
"Pure"

. 44% o
Osteomyelitis (1-  80% ) Sensitivity [10]
_ (Besilesomab)
4h p.i.)
"Pure"
” 87% L

Osteomyelitis 84% Sensitivity [10]

(24h p.i)

(Besilesomab)

Experimental Protocols

Radiolabeling of Sulesomab with °°™Tc

This protocol outlines the procedure for the reconstitution and radiolabeling of Sulesomab.

Materials:

e LeukoScan (Sulesomab) vial (lyophilized powder)

e Sodium Chloride for Injection (0.9%)

e Sodium Pertechnetate [°°™Tc] solution

Procedure:

o Reconstitute the LeukoScan vial with 0.5 mL of Sodium Chloride for Injection.
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Gently swirl the vial to dissolve the powder. Do not shake.

Add 1100 MBq of Sodium Pertechnetate [°*°™Tc] in 1 mL of Sodium Chloride for Injection to
the vial.[11]

The final solution will have a pH between 4.5 and 5.5.[11]

The radiolabeling process is completed within 5 minutes at room temperature.[1]

Patient Preparation and Administration

Patient Preparation:

» No specific patient preparation, such as fasting, is required.

 Inform the patient about the procedure and the need to remain still during imaging.
o Assess for any history of hypersensitivity to murine proteins.[11]

Administration:

e The recommended dose is approximately 0.25 mg of Sulesomab labeled with 555 to 1110
MBq (15 to 30 mCi) of ®°MTc.[12]

e Administer the radiolabeled Sulesomab as an intravenous injection.[3][11]
» Discard any unused portion of the reconstituted solution.[11]
Scintigraphic Imaging

Imaging Schedule:

e Imaging can be performed between 1 and 8 hours post-injection.[3][11] There is generally no
significant difference in diagnostic accuracy between early (1-2 hours) and later (5-8 hours)
imaging.[11]

Planar Imaging:

e Acquire static images of the region of interest.
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o Use a large field-of-view gamma camera equipped with a low-energy, high-resolution
collimator.

e Energy window: 140 keV with a 15-20% window.
e Matrix size: 128 x 128 or 256 x 256.[11][12]
o Acquisition time: At least 500k counts or 10 minutes per view.[11]

o Obtain multiple views (anterior, posterior, lateral, and oblique) as necessary to fully visualize
the affected area.[11]

Single Photon Emission Computed Tomography (SPECT) Imaging:

o SPECT imaging can be beneficial for better anatomical localization and differentiation
between soft tissue and bone infection.[11]

e Acquisition parameters:
o 360° rotation in a step-and-shoot mode.
o 60 projections, 30 seconds per projection.[11]
o Matrix size: 64 x 64 or 128 x 128.[11]
e Data processing:
o Reconstruct the data using filtered back-projection.

o Review images in transaxial, coronal, and sagittal planes.[11]
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Figure 2: Experimental workflow for °°™Tc-Sulesomab imaging.

Image Interpretation
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e A positive scan is indicated by focal accumulation of the radiotracer in the area of suspected
osteomyelitis that is greater than the surrounding background activity.

e When a bone scan is positive and the Sulesomab scan is negative, infection is considered
unlikely.[11]

e Inrare cases, a negative bone scan with a positive Sulesomab scan may indicate early-
stage osteomyelitis.[11]

Safety and Considerations

« As with all murine-derived products, there is a potential for hypersensitivity reactions,
although this is rare with Sulesomab.[11]

e The induction of human anti-mouse antibodies (HAMA) has not been observed in clinical
trials with Sulesomab.[2]

e The use of Sulesomab in patients under 21 years of age has not been established.[11]

o The marketing authorization for LeukoScan was withdrawn in Europe at the request of the
marketing authorization holder, which may impact its future availability.[1][13]

Conclusion

99mTc-Sulesomab provides a rapid and effective method for the diagnostic imaging of
osteomyelitis. Its ability to directly target granulocytes involved in the infectious process offers
advantages in certain clinical scenarios, particularly in patients with diabetic foot ulcers. The
protocols outlined in these notes provide a framework for the successful application of this
technology in a research or clinical setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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